3,8-Di-O-methylellagic acid 2-O-glucoside
3,8-Di-O-methylellagic acid 2-O-glucoside
Brand Name:
Vulcanchem
CAS No.:
51803-68-0
VCID:
VC0211217
InChI:
InChI=1S/C22H20O13/c1-30-16-8(24)3-6-11-12-7(21(29)34-18(11)16)4-9(17(31-2)19(12)35-20(6)28)32-22-15(27)14(26)13(25)10(5-23)33-22/h3-4,10,13-15,22-27H,5H2,1-2H3/t10-,13-,14+,15-,22-/m1/s1
SMILES:
COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)OC)OC5C(C(C(C(O5)CO)O)O)O)O
Molecular Formula:
C22H20O13
Molecular Weight:
3,8-Di-O-methylellagic acid 2-O-glucoside
CAS No.: 51803-68-0
Reference Standards
VCID: VC0211217
Molecular Formula: C22H20O13
Molecular Weight:
| CAS No. | 51803-68-0 |
|---|---|
| Product Name | 3,8-Di-O-methylellagic acid 2-O-glucoside |
| Molecular Formula | C22H20O13 |
| IUPAC Name | 6-hydroxy-7,14-dimethoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione |
| Standard InChI | InChI=1S/C22H20O13/c1-30-16-8(24)3-6-11-12-7(21(29)34-18(11)16)4-9(17(31-2)19(12)35-20(6)28)32-22-15(27)14(26)13(25)10(5-23)33-22/h3-4,10,13-15,22-27H,5H2,1-2H3/t10-,13-,14+,15-,22-/m1/s1 |
| SMILES | COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)OC)OC5C(C(C(C(O5)CO)O)O)O)O |
| Appearance | Yellow powder |
| PubChem Compound | 46918077 |
| Last Modified | Nov 13 2021 |
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